Cas no 1514086-79-3 (3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one)

3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one structure
1514086-79-3 structure
Product Name:3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one
CAS No:1514086-79-3
MF:C10H16N2O2
MW:196.246242523193
CID:5691797
PubChem ID:79356201
Update Time:2023-10-13

3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1106743
    • CS-0348639
    • 3-Amino-1-(3-hydroxy-3-methylbutyl)pyridin-2(1h)-one
    • 1514086-79-3
    • 3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one
    • AKOS017909519
    • 2(1H)-Pyridinone, 3-amino-1-(3-hydroxy-3-methylbutyl)-
    • Inchi: 1S/C10H16N2O2/c1-10(2,14)5-7-12-6-3-4-8(11)9(12)13/h3-4,6,14H,5,7,11H2,1-2H3
    • InChI Key: MLMOHJXDOAQPCK-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CCN1C=CC=C(C1=O)N

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Density: 1.148±0.06 g/cm3(Predicted)
  • Boiling Point: 403.2±45.0 °C(Predicted)
  • pka: 15.03±0.29(Predicted)

3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1106743-0.05g
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Enamine
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Enamine
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Enamine
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